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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitrobenzoic acid

Cat. No.: B181323

Before examining its solubility, it is crucial to understand the intrinsic properties of 3,5-
Dimethyl-4-nitrobenzoic acid that influence its dissolution.

Property Value Source
Molecular Formula CoHoNOa4 N/A
Molar Mass 195.17 g/mol N/A
Melting Point 461.15 K - 463.15 K

pKa 3.8 (Estimated) N/A

The presence of both a carboxylic acid group and a nitro group, along with the dimethyl-
substituted aromatic ring, creates a molecule with moderate polarity, influencing its interaction
with various solvents.

Experimental Determination of Solubility

The gravimetric method is a reliable and commonly employed technique for determining the
solubility of solid compounds in liquids. This method relies on measuring the mass of the solute
that dissolves in a known mass of solvent to reach saturation at a specific temperature.

Experimental Protocol: Gravimetric Method
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e Preparation of Saturated Solution: An excess amount of 3,5-Dimethyl-4-nitrobenzoic acid
is added to a known volume of the selected solvent in a sealed vessel.

o Equilibration: The mixture is continuously agitated in a thermostatically controlled water bath
to maintain a constant temperature. The system is allowed to equilibrate for a sufficient time
(typically several hours) to ensure saturation is reached.

o Phase Separation: Once equilibrium is achieved, the stirring is stopped, and the solution is
left undisturbed to allow the undissolved solid to settle.

o Sampling and Analysis: A known volume of the clear supernatant is carefully withdrawn using
a pre-heated or pre-cooled syringe to avoid temperature fluctuations that could alter the
solubility. The solvent is then evaporated, and the mass of the dissolved solid is determined
gravimetrically.

Experimental Workflow Diagram
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Caption: Relationship between experimental data and thermodynamic models.

Conclusion

The solubility of 3,5-Dimethyl-4-nitrobenzoic acid is a critical parameter for its application in
chemical synthesis and pharmaceutical development. This guide has provided a
comprehensive overview of its solubility in various solvents, the experimental methods for its
determination, and the thermodynamic models used for its correlation and prediction. The data
presented herein serves as a valuable resource for scientists and engineers working with this
compound, enabling more efficient process development and optimization.
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 To cite this document: BenchChem. [Physicochemical Properties of 3,5-Dimethyl-4-
nitrobenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181323#3-5-dimethyl-4-nitrobenzoic-acid-solubility-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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